Cas no 1822443-97-9 (2-Oxa-5-azabicyclo[4.1.0]heptane-4-carboxylic acid, 7-(trifluoromethyl)-)

• Product Name: 2-Oxa-5-azabicyclo[4.1.0]heptane-4-carboxylic acid, 7-(trifluoromethyl)-
• CAS No: 1822443-97-9
• MF: C₇H₈F₃NO₃
• MW: 211.13853263855
• CID: 5240529
• Update Time: 2025-10-07

2-Oxa-5-azabicyclo[4.1.0]heptane-4-carboxylic acid, 7-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Oxa-5-azabicyclo[4.1.0]heptane-4-carboxylic acid, 7-(trifluoromethyl)-

• Inchi： 1S/C7H8F3NO3/c8-7(9,10)3-4-5(3)14-1-2(11-4)6(12)13/h2-5,11H,1H2,(H,12,13)
• InChI Key： VBJRFGQQIJIQLF-UHFFFAOYSA-N
• SMILES： C12C(C1C(F)(F)F)NC(C(O)=O)CO2

Additional information on 2-Oxa-5-azabicyclo[4.1.0]heptane-4-carboxylic acid, 7-(trifluoromethyl)-

Introduction to 2-Oxa-5-azabicyclo[4.1.0]heptane-4-carboxylic acid, 7-(trifluoromethyl) and Its Significance in Modern Chemical Biology

2-Oxa-5-azabicyclo[4.1.0]heptane-4-carboxylic acid, 7-(trifluoromethyl), with the CAS number 1822443-97-9, represents a fascinating compound in the realm of chemical biology and pharmaceutical research. This bicyclic structure, featuring both an oxygen and an azacycle, combined with a trifluoromethyl substituent, endows it with unique physicochemical properties that make it a promising candidate for various applications in drug discovery and molecular design.

The< strong>2-Oxa-5-azabicyclo[4.1.0]heptane-4-carboxylic acid moiety is a key feature of this compound, contributing to its rigid three-dimensional framework. This structural motif has garnered significant attention due to its ability to mimic natural product scaffolds and interact with biological targets in a specific manner. The presence of the< strong>7-(trifluoromethyl) group further enhances its potential by introducing lipophilicity and metabolic stability, which are critical factors in the development of bioactive molecules.

In recent years, there has been a surge in research focused on the development of novel heterocyclic compounds for therapeutic purposes. The< strong>bicyclo[4.1.0]heptane scaffold, particularly when functionalized with oxygen and nitrogen atoms, has shown remarkable promise in this context. Studies have demonstrated that such structures can exhibit potent activity against a range of biological targets, including enzymes and receptors involved in disease pathways.

The< strong>trifluoromethyl group is a well-documented pharmacophore that enhances the binding affinity and selectivity of small molecules. Its incorporation into the< strong>2-Oxa-5-azabicyclo[4.1.0]heptane-4-carboxylic acid framework not only improves the compound's pharmacokinetic profile but also opens up possibilities for fine-tuning its biological activity. This has led to increased interest in exploring derivatives of this compound for potential therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid design and optimization of such complex molecules. By leveraging these tools, researchers can predict the binding modes of< strong>2-Oxa-5-azabicyclo[4.1.0]heptane-4-carboxylic acid, 7-(trifluoromethyl) to various biological targets, thereby accelerating the drug discovery process. These computational studies have provided valuable insights into how structural modifications can influence biological activity, guiding the synthesis of more effective derivatives.

The versatility of this compound is further highlighted by its potential applications in materials science and catalysis. The unique structural features of< strong>bicyclo[4.1.0]heptane-derived compounds make them suitable candidates for designing novel catalysts and functional materials. For instance, their rigid frameworks can be exploited to create stable catalysts with high selectivity for specific reactions.

In conclusion, 2-Oxa-5-azabicyclo[4.1.0]heptane-4-carboxylic acid, 7-(trifluoromethyl), CAS number1822443-97-9, is a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features, combined with the advantageous properties introduced by the< strong>trifluoromethyl group, make it an attractive scaffold for developing novel bioactive molecules. As research continues to uncover new applications for this compound, its importance in both academic and industrial settings is likely to grow.